Cas no 897758-04-2 (2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 897758-04-2
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5906344
• PubChem ID: 7172935
• Update Time: 2025-11-07

2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(2-phenylethyl)acetamide
• 2-((1-(2-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-phenethylacetamide
• AKOS024615001
• 897758-04-2
• 2-{[1-(2-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide
• F1872-0223
• 2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C20H21N3O2S/c1-25-18-10-6-5-9-17(18)23-14-13-22-20(23)26-15-19(24)21-12-11-16-7-3-2-4-8-16/h2-10,13-14H,11-12,15H2,1H3,(H,21,24)
• InChI Key： JHRYUVHEGZVBIG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC=C2OC)C=CN=1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

Compound CAS No 897758-04-2: 2-{1-(2-Methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

The compound with CAS No 897758-04-2, known as 2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by the presence of an imidazole ring, a methoxyphenyl group, and an acetamide moiety, all of which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The imidazole ring in this compound serves as a versatile scaffold, enabling the molecule to interact with various biological targets. For instance, the sulfur atom in the sulfanyl group can act as a nucleophile, facilitating interactions with enzymes and proteins. Additionally, the methoxyphenyl group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of 2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and coupling steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency of this process.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. For example, it has demonstrated potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression indicates its role in anticancer therapy. These findings are supported by recent research published in high-impact journals, which emphasize the importance of imidazole derivatives in drug development.

In terms of applications, 2-{1-(2-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide holds great promise in the field of medicinal chemistry. Its unique structure allows for further functionalization, enabling researchers to explore its potential as a lead compound for drug discovery. By modifying the substituents on the imidazole ring or altering the acetamide group, scientists can tailor the compound's properties to target specific diseases or conditions.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying this compound's biological activities. Advanced techniques such as X-ray crystallography and molecular modeling are being employed to elucidate its binding modes with target proteins. Additionally, efforts are underway to assess its safety profile and efficacy in animal models, paving the way for potential clinical trials.

In conclusion, CAS No 897758-04-2 represents a cutting-edge molecule with immense potential in chemical and pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full capabilities, this compound is poised to play a significant role in advancing modern medicine.